Cas no 54947-67-0 (C16 Galactosyl (ß) Dihydroceramide (d18:0/16:0))

• Product name: C16 Galactosyl (ß) Dihydroceramide (d18:0/16:0)
• CAS No: 54947-67-0
• MF: C₄₀H₇₉NO₈
• MW: 702.057173967361
• CID: 4763871

C16 Galactosyl (ß) Dihydroceramide (d18:0/16:0) Chemical and Physical Properties

Names and Identifiers

• Hexadecanamide, N-[(1S,2R)-1-[(β-D-galactopyranosyloxy)methyl]-2-hydroxyheptadecyl]-
• C16 Galactosyl (ß) Dihydroceramide (d18:0/16:0)

• Inchi： 1S/C40H79NO8/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-34(43)33(32-48-40-39(47)38(46)37(45)35(31-42)49-40)41-36(44)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h33-35,37-40,42-43,45-47H,3-32H2,1-2H3,(H,41,44)/t33-,34+,35+,37-,38-,39+,40+/m0/s1
• InChI Key： BLGKYYVFGMKTEZ-VEZWYSRTSA-N
• SMILES： C(N[C@@H](CO[C@@H]1O[C@H](CO)[C@H](O)[C@H](O)[C@H]1O)[C@H](O)CCCCCCCCCCCCCCC)(=O)CCCCCCCCCCCCCCC

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 835.8±65.0 °C(Predicted)
• pka: 12.92±0.70(Predicted)

Additional information on C16 Galactosyl (ß) Dihydroceramide (d18:0/16:0)

Comprehensive Analysis of C16 Galactosyl (ß) Dihydroceramide (d18:0/16:0) (CAS No. 54947-67-0)

C16 Galactosyl (ß) Dihydroceramide (d18:0/16:0) (CAS No. 54947-67-0) is a specialized glycosphingolipid that has garnered significant attention in the fields of biochemistry, dermatology, and cosmetic science. This compound, characterized by its unique galactose moiety linked to a dihydroceramide backbone, plays a pivotal role in cellular membrane integrity and signaling pathways. Its molecular structure, featuring a saturated C16 fatty acid chain and a sphingoid base (d18:0), makes it a subject of interest for researchers studying skin barrier function and lipid metabolism.

In recent years, the demand for skin barrier-enhancing ingredients has surged, driven by growing consumer awareness of skincare science. Searches for terms like "ceramide benefits for dry skin" and "galactosylceramide in cosmetics" have spiked, reflecting public curiosity about lipid-based skincare solutions. C16 Galactosyl (ß) Dihydroceramide (d18:0/16:0) is frequently mentioned in this context due to its ability to reinforce the stratum corneum and improve moisture retention—a hot topic in forums discussing "anti-aging" and "sensitive skin repair."

From a biochemical perspective, the ß-glycosidic linkage in this compound distinguishes it from alpha-linked analogs, influencing its stability and biological activity. Studies suggest that galactosylceramides like CAS 54947-67-0 may modulate immune responses and participate in neural tissue development, making them relevant to neurodegenerative disease research—a trending subject in scientific communities. Keywords such as "sphingolipids and brain health" or "glycosphingolipids in myelin formation" often appear alongside discussions of this molecule.

The cosmetic industry has particularly embraced C16 Galactosyl (ß) Dihydroceramide (d18:0/16:0) for its compatibility with lipid bilayers and non-irritating properties. Formulators searching for "natural moisturizing factors" or "phytosphingosine derivatives" frequently encounter this ingredient in high-end skincare patents. Its synergy with cholesterol and free fatty acids—the so-called "skin lipid triad"—makes it a staple in products targeting "transepidermal water loss (TEWL)", a frequently queried term among dermatology patients.

Analytical techniques for characterizing CAS 54947-67-0, such as mass spectrometry and NMR, reveal its high purity requirements for research applications. This aligns with laboratory professionals' searches for "sphingolipid quantification methods" or "ceramide analytical standards." The compound's stability under physiological pH conditions also makes it valuable for "drug delivery systems"—another trending research area where lipid nanoparticles dominate scientific literature.

Emerging applications in microbiome studies have further expanded interest in C16 Galactosyl (ß) Dihydroceramide (d18:0/16:0), as gut bacteria are known to metabolize dietary sphingolipids. Nutrition researchers investigating "milk sphingolipids" or "prebiotic galactooligosaccharides" often cross-reference this compound's structure. Meanwhile, vegan skincare developers actively seek "plant-derived ceramide alternatives", creating new market opportunities for this versatile molecule.

Quality control parameters for 54947-67-0 remain stringent, with HPLC purity standards exceeding 98% for most research-grade preparations. This addresses common purchaser concerns about "ceramide batch consistency" or "glycolipid storage stability." The compound's crystalline form at room temperature facilitates handling—a practical advantage noted in laboratory protocol discussions featuring "sphingolipid solubilization techniques."

Future research directions may explore C16 Galactosyl (ß) Dihydroceramide (d18:0/16:0)'s potential in "epigenetic regulation" and "lipid raft dynamics"—topics gaining traction in cell biology. Its structural similarity to endogenous skin lipids continues to inspire cosmetic innovations, particularly in "barrier repair serums" and "post-procedure skincare" formulations. As lipidomics advances, this galactosylceramide derivative maintains its status as both a biological building block and a multifunctional active ingredient.